Cas no 2248259-18-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
- 2248259-18-7
- EN300-6517440
-
- Inchi: 1S/C18H11N3O4/c22-16-12-8-4-5-9-13(12)17(23)21(16)25-18(24)15-10-14(19-20-15)11-6-2-1-3-7-11/h1-10H,(H,19,20)
- InChI Key: IUMCFEIYALRVBV-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C2C=CC=CC=2)=NN1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 333.07495584g/mol
- Monoisotopic Mass: 333.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.4Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6517440-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 0.1g |
$200.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 0.25g |
$209.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 0.5g |
$219.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 1g |
$228.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 2.5g |
$446.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 5g |
$660.0 | 2023-05-31 | ||
| Enamine | EN300-6517440-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate |
2248259-18-7 | 10g |
$978.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate (CAS: 2248259-18-7)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate (CAS: 2248259-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, which combines an isoindole-1,3-dione moiety with a phenylpyrazole carboxylate, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.
One of the key breakthroughs in the study of this compound is the development of efficient synthetic routes that allow for high yields and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to produce the target molecule. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been utilized to confirm the structure and purity of the synthesized compound. These methodological advancements have facilitated further exploration of its biological properties.
In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel anti-inflammatory agent. Additionally, preliminary investigations into its anticancer activity have revealed that the compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of key signaling pathways involved in cell proliferation and survival.
Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance its development as a therapeutic agent. Future research directions may include structural modifications to enhance its efficacy and reduce potential side effects, as well as comprehensive toxicological studies to ensure its safety profile.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate represents a compelling area of research in medicinal chemistry. Its dual anti-inflammatory and anticancer properties highlight its versatility, and ongoing studies are expected to further elucidate its mechanisms of action and therapeutic potential. The integration of computational modeling and high-throughput screening techniques may accelerate the discovery of derivatives with improved biological activity, paving the way for clinical applications.
2248259-18-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)